Cas no 501700-05-6 (Benzeneethanamine, 3,5-dimethoxy-4-(2-methylpropoxy)-)

Benzeneethanamine, 3,5-dimethoxy-4-(2-methylpropoxy)-, is a substituted phenethylamine derivative characterized by its distinct methoxy and isobutoxy functional groups. This compound is of interest in organic synthesis and pharmaceutical research due to its structural features, which may influence receptor binding or metabolic stability. The presence of electron-donating methoxy groups at the 3- and 5-positions, combined with the 2-methylpropoxy substituent at the 4-position, enhances its lipophilicity and potential for targeted modifications. Its well-defined molecular architecture makes it a valuable intermediate for exploring structure-activity relationships in medicinal chemistry. The compound is typically handled under controlled conditions due to its reactive amine functionality.

Benzeneethanamine, 3,5-dimethoxy-4-(2-methylpropoxy)- structure

501700-05-6 structure

Product Name:Benzeneethanamine, 3,5-dimethoxy-4-(2-methylpropoxy)-

CAS No:501700-05-6

MF:C₁₄H₂₃NO₃

MW:253.337324380875

CID:1561768

PubChem ID:57478628

Update Time:2025-06-09

Benzeneethanamine, 3,5-dimethoxy-4-(2-methylpropoxy)- Chemical and Physical Properties

Names and Identifiers

- Benzeneethanamine, 3,5-dimethoxy-4-(2-methylpropoxy)-
- 4-Isobutoxy-3,5-dimethoxyphenethylamine
- EN300-6730385
- 501700-05-6
- 2-[3,5-dimethoxy-4-(2-methylpropoxy)phenyl]ethanamine
- 2-[3,5-dimethoxy-4-(2-methylpropoxy)phenyl]ethan-1-amine
- Inchi： 1S/C14H23NO3/c1-10(2)9-18-14-12(16-3)7-11(5-6-15)8-13(14)17-4/h7-8,10H,5-6,9,15H2,1-4H3
- InChI Key： KNAFUDQAABKKDG-UHFFFAOYSA-N
- SMILES： O(C1C(=CC(=CC=1OC)CCN)OC)CC(C)C

Computed Properties

Exact Mass: 253.16789
Monoisotopic Mass: 253.16779360g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 18
Rotatable Bond Count: 7
Complexity: 209
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 53.7Å²

Experimental Properties

PSA: 53.71

Benzeneethanamine, 3,5-dimethoxy-4-(2-methylpropoxy)- Pricemore >>

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